methyl 3-chloro-6-{[(2-{5-[(2,3-dihydro-1H-inden-5-yloxy)methyl]-2-furoyl}hydrazino)carbonothioyl]amino}-1-benzothiophene-2-carboxylate

• IUPAC Name: methyl 3-chloro-6-[[[5-(2,3-dihydro-1H-inden-5-yloxymethyl)furan-2-carbonyl]amino]carbamothioylamino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C26H22ClN3O5S2/c1-33-25(32)23-22(27)19-9-6-16(12-21(19)37-23)28-26(36)30-29-24(31)20-10-8-18(35-20)13-34-17-7-5-14-3-2-4-15(14)11-17/h5-12H,2-4,13H2,1H3,(H,29,31)(H2,28,30,36)
• InChI Key: SDXUSFNSSVKGSB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=C(S1)C=C(C=C2)NC(=S)NNC(=O)C3=CC=C(O3)COC4=CC5=C(CCC5)C=C4)Cl
• Molecular Formula: C26H22ClN3O5S2
• Molecular Weight: 556.1 g/mol

Description

Synthesis Analysis

Synthesis of complex molecules often involves multistep reactions, including functional group transformations, cyclization, and condensation reactions. For instance, the synthesis of novel heterocyclic compounds starting from different carboxylate precursors involves steps like regiospecific conversion of ester functionalities, reaction with hydrazine to form hydrazone derivatives, and subsequent cyclization to form fused heterocyclic skeletons (Koza et al., 2013). Such methods could be analogous to synthesizing the target compound, emphasizing the importance of selecting appropriate starting materials and reagents.

Molecular Structure Analysis

The molecular structure of complex compounds is often elucidated using techniques like X-ray crystallography. For example, the study of methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate revealed a thiophene ring substituted with amino and ester groups, showing intra- and intermolecular hydrogen bonding stabilizing the crystal structure (Vasu et al., 2004). Such detailed structural analysis is crucial for understanding the 3D conformation and potential reactivity of the compound.

Chemical Reactions and Properties

Chemical reactions involving complex molecules can lead to a wide range of products depending on the reactants and conditions. For instance, the reaction of furan- or thiophene-2-carbonyl chloride with isocyanides and dialkyl acetylenedicarboxylates can produce highly functionalized furans (Sayahi et al., 2015). Such reactions highlight the potential for complex transformations involving the compound , given its structural similarities.

Physical Properties Analysis

The physical properties of a compound, such as solubility, melting point, and crystalline structure, are often determined experimentally. While specific data for the compound may not be readily available, studies on similar compounds can provide insights. For example, the crystal structure analysis of related molecules helps understand the compound's solid-state behavior and potential interactions in a crystalline matrix.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and functional group behavior, are pivotal for understanding a compound's applications. Research on similar compounds, like the multicomponent synthesis of thieno[2,3-b]pyridines, reveals the influence of different functional groups on the compound's overall reactivity and potential for further transformations (Dyachenko et al., 2019).

Scientific Research Applications

Facile Synthesis of Heterocyclic Compounds

A novel class of compounds, including 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones, was synthesized from precursors similar to the compound . These compounds are significant for their potential applications in pharmaceuticals due to their structural uniqueness. The synthesis process involves regiospecific conversion, hydrazine reaction, intramolecular cyclization, and other steps, demonstrating the compound's utility in facilitating the synthesis of complex heterocyclic structures (Gani Koza et al., 2013).

Novel Furo[3,2-e]pyrazolo[3,4-b]pyrazines Synthesis

Another study focused on synthesizing a series of novel 6-functionalized-5-amino-3-methyl-1-phenyl-1H-furo[3,2-e]pyrazolo[3,4-b]pyrazines, highlighting the chemical versatility and potential for creating bioactive molecules. This research underscores the importance of such complex molecules in generating new compounds with possible biological activities (A. K. Kamal El‐dean et al., 2018).

Heterocyclic Synthesis via Alkylation and Cyclization

The compound's relevance extends to the synthesis of heterocyclic compounds via alkylation and cyclization reactions, demonstrating its role in the construction of biologically active molecules. These synthetic strategies are crucial for developing new pharmaceuticals and materials with specific properties (C. Corral & J. Lissavetzky, 1984).